Cas no 2287238-27-9 ((3S,4S)-1-benzyl-4-methylpiperidin-3-amine)

(3S,4S)-1-Benzyl-4-methylpiperidin-3-amine is a chiral piperidine derivative characterized by its stereospecific (3S,4S) configuration, which is critical for applications in asymmetric synthesis and pharmaceutical research. The presence of a benzyl group at the 1-position and a methyl substituent at the 4-position enhances its utility as a building block for bioactive compounds, particularly in the development of CNS-targeting molecules. Its rigid, substituted piperidine scaffold offers structural diversity for medicinal chemistry applications. The amine functionality at the 3-position allows for further derivatization, making it a versatile intermediate. High enantiomeric purity ensures reproducibility in research and industrial processes. This compound is particularly valued for its potential in designing receptor modulators and enzyme inhibitors.
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine structure
2287238-27-9 structure
Product Name:(3S,4S)-1-benzyl-4-methylpiperidin-3-amine
CAS No:2287238-27-9
MF:C13H20N2
MW:204.311303138733
CID:5290006
Update Time:2026-03-10

(3S,4S)-1-benzyl-4-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinamine, 4-methyl-1-(phenylmethyl)-, (3S,4S)-
    • (3S,4S)-1-benzyl-4-methylpiperidin-3-amine
    • Inchi: 1S/C13H20N2/c1-11-7-8-15(10-13(11)14)9-12-5-3-2-4-6-12/h2-6,11,13H,7-10,14H2,1H3/t11-,13+/m0/s1
    • InChI Key: UMKXOVBYIBQJBM-WCQYABFASA-N
    • SMILES: N1(CC2=CC=CC=C2)CC[C@H](C)[C@H](N)C1

(3S,4S)-1-benzyl-4-methylpiperidin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1572247-100mg
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine
2287238-27-9 98%
100mg
¥6400 2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1572247-250mg
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine
2287238-27-9 98%
250mg
¥9603 2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1572247-500mg
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine
2287238-27-9 98%
500mg
¥11095 2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1572247-1g
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine
2287238-27-9 98%
1g
¥14937 2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5343-100MG
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine
2287238-27-9 95%
100MG
¥ 1,603.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5343-250MG
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine
2287238-27-9 95%
250MG
¥ 2,560.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5343-500MG
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine
2287238-27-9 95%
500MG
¥ 4,270.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5343-1G
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine
2287238-27-9 95%
1g
¥ 6,402.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5343-5G
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine
2287238-27-9 95%
5g
¥ 19,206.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ5343-100mg
(3S,4S)-1-benzyl-4-methylpiperidin-3-amine
2287238-27-9 95%
100mg
¥1575.0 2024-04-22

Additional information on (3S,4S)-1-benzyl-4-methylpiperidin-3-amine

Research Brief on (3S,4S)-1-benzyl-4-methylpiperidin-3-amine (CAS: 2287238-27-9): Recent Advances and Applications

The compound (3S,4S)-1-benzyl-4-methylpiperidin-3-amine (CAS: 2287238-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral piperidine derivative exhibits structural features that make it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) targeting agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for (3S,4S)-1-benzyl-4-methylpiperidin-3-amine, achieving high enantiomeric purity (>99% ee) and improved yield compared to previous methods. The researchers employed asymmetric hydrogenation of a corresponding enamide intermediate using a chiral iridium catalyst, followed by selective deprotection. This advancement in synthesis methodology addresses previous challenges in producing this compound at scale, which is crucial for further pharmacological evaluation and potential clinical development.

Pharmacological characterization of (3S,4S)-1-benzyl-4-methylpiperidin-3-amine has revealed interesting activity profiles. In vitro studies demonstrate moderate affinity for σ1 and σ2 receptors (Ki values of 120 nM and 450 nM, respectively), suggesting potential applications in neuropathic pain management and neurodegenerative disorders. The compound's ability to cross the blood-brain barrier was confirmed in rodent models, with brain-to-plasma ratios of approximately 3:1 at 2 hours post-administration. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the compound's promise as a CNS-penetrant pharmacophore.

Structure-activity relationship (SAR) studies around the (3S,4S)-1-benzyl-4-methylpiperidin-3-amine scaffold have identified key modifications that enhance receptor selectivity. A recent patent application (WO2023/154672) discloses derivatives with improved σ1 receptor selectivity while maintaining favorable pharmacokinetic properties. These developments suggest that the core structure of 2287238-27-9 serves as a versatile platform for designing novel therapeutic agents targeting neurological conditions.

In addition to its potential CNS applications, (3S,4S)-1-benzyl-4-methylpiperidin-3-amine has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibit potent antiproliferative activity against glioblastoma cell lines, with IC50 values in the low micromolar range. The mechanism appears to involve modulation of intracellular calcium signaling pathways, though further investigation is needed to fully elucidate the molecular targets.

Future research directions for (3S,4S)-1-benzyl-4-methylpiperidin-3-amine include comprehensive toxicology studies, further optimization of pharmacokinetic properties, and exploration of additional therapeutic indications. The compound's unique structural features and demonstrated biological activities position it as an important scaffold in medicinal chemistry, with potential applications spanning multiple therapeutic areas. Continued investigation of this molecule and its derivatives is expected to yield valuable insights for drug discovery programs in both academic and industrial settings.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd